Cas no 90817-87-1 (5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one)

• Product Name: 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one
• CAS No: 90817-87-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD08691171
• CID: 798841
• PubChem ID: 13257548
• Update Time: 2025-06-10

5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyridazin-1-one,2,6-dihydro-5,6,7-trimethyl-
• 5,6,7-TRIMETHYL-2,6-DIHYDRO-1H-PYRROLO[3,4-D]PYRIDAZIN-1-ONE
• 5,6,7-trimethyl-2H-pyrrolo[3,4-d]pyridazin-1-one
• 1,2-dihydro-5,6,7-trimethyl-6H-pyrrolo<3,4-d>pyridazine-1-one
• 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one
• DTXSID30532480
• EN300-25998
• Z220354978
• AKOS022225600
• 90817-87-1
• J-516510
• G31850

• MDL： MFCD08691171
• Inchi： 1S/C9H11N3O/c1-5-7-4-10-11-9(13)8(7)6(2)12(5)3/h4H,1-3H3,(H,11,13)
• InChI Key： YHMCEAGPNVSJHN-UHFFFAOYSA-N
• SMILES： O=C1C2C(C=NN1)=C(C)N(C)C=2C

Computed Properties

• Exact Mass: 177.09000
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.649
• PSA: 50.68000
• LogP: 0.87840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolo[3,4-d]pyridazines

Additional information on 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one

Comprehensive Overview of 5,6,7-Trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS No. 90817-87-1)

5,6,7-Trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS No. 90817-87-1) is a heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of three methyl groups at positions 5, 6, and 7 enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one has surged due to their potential in treating various diseases. Researchers are particularly interested in its role as a kinase inhibitor, a hot topic in oncology and inflammation research. Kinase inhibitors are widely searched in academic and industrial settings, as they offer targeted therapies for cancers and autoimmune disorders. The compound’s structural features align with the drug-likeness criteria, making it a valuable scaffold for medicinal chemistry.

The synthesis of CAS 90817-87-1 involves multi-step organic reactions, including cyclization and methylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods are trending in green chemistry discussions, as they reduce waste and improve efficiency. The compound’s purity and stability are critical for its application in high-throughput screening (HTS), a widely used approach in drug discovery.

Beyond pharmaceuticals, 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one has potential applications in agrochemicals. Its structural motif is similar to known herbicides and pesticides, which are frequently searched topics due to global concerns about food security and sustainable farming. The compound’s ability to interact with plant enzymes could lead to the development of novel crop protection agents.

Analytical characterization of 90817-87-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC. These techniques are essential for confirming its structure and purity, which are frequently discussed in academic forums and industry reports. The compound’s solubility and stability under various conditions are also key parameters for researchers, as they influence its formulation and delivery in potential therapies.

In the context of AI-driven drug discovery, 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one has been studied using machine learning models to predict its bioactivity and toxicity. This aligns with the growing interest in computational chemistry and cheminformatics, which are revolutionizing the way new compounds are designed and evaluated. Such approaches reduce the time and cost associated with traditional drug development.

The safety profile of CAS 90817-87-1 is another area of interest. While it is not classified as hazardous, thorough toxicological studies are necessary to ensure its suitability for human or environmental exposure. This is particularly relevant given the increasing regulatory scrutiny on chemical safety, a topic widely searched by compliance professionals and researchers.

In summary, 5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS No. 90817-87-1) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure, synthetic accessibility, and biological relevance make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug discovery, sustainable chemistry, and innovative technologies.